Cas no 30694-44-1 (4-Deoxy-4-fluoro-d-glucopyranose)

• Product Name: 4-Deoxy-4-fluoro-d-glucopyranose
• CAS No: 30694-44-1
• MF: C₆H₁₁FO₅
• MW: 182.146946191788
• CID: 2162660
• PubChem ID: 2737304
• Update Time: 2025-10-20

4-Deoxy-4-fluoro-d-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 4-Deoxy-4-fluoro-d-glucopyranose
• 4-deoxy-4-fluoro-D-glucose
• MFCD00069169
• 4-deoxy-4-fluoroglucopyranose
• DB-229083
• Glc4F
• G54274NK
• SCHEMBL1682176
• 30694-44-1
• MD04720
• CHEMBL5205706
• AKOS030241229
• (3R,4R,5S,6R)-5-Fluoro-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4-triol
• (3R,4R,5S,6R)-5-fluoro-6-(hydroxymethyl)oxane-2,3,4-triol

• Inchi： 1S/C6H11FO5/c7-3-2(1-8)12-6(11)5(10)4(3)9/h2-6,8-11H,1H2/t2-,3-,4+,5-,6?/m1/s1
• InChI Key： FIHYONSINSKFAH-GASJEMHNSA-N
• SMILES： F[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O)O)O

Computed Properties

• Exact Mass: 182.05905161g/mol
• Monoisotopic Mass: 182.05905161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 184-186 ºC
• Solubility: Soluble (364 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 4-Deoxy-4-fluoro-d-glucopyranose

Recent Advances in the Study of 4-Deoxy-4-fluoro-d-glucopyranose (CAS: 30694-44-1): A Comprehensive Research Brief

4-Deoxy-4-fluoro-d-glucopyranose (CAS: 30694-44-1) is a fluorinated carbohydrate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by the substitution of a hydroxyl group with a fluorine atom at the C-4 position of the glucopyranose ring, exhibits unique biochemical properties that make it a valuable tool for studying carbohydrate metabolism and developing novel therapeutic agents. Recent research has focused on its potential applications in drug design, enzyme inhibition, and metabolic pathway modulation.

A key area of investigation involves the use of 4-Deoxy-4-fluoro-d-glucopyranose as a mechanistic probe for glycosidases and glycosyltransferases. Fluorinated sugars like this compound often act as transition-state analogs, enabling researchers to elucidate the catalytic mechanisms of these enzymes. Studies published in the past year have demonstrated its efficacy in inhibiting specific glycosidases, which could pave the way for new treatments for diseases such as diabetes and lysosomal storage disorders. The compound's ability to mimic natural substrates while resisting enzymatic degradation makes it particularly useful for these applications.

Another promising direction in recent research is the exploration of 4-Deoxy-4-fluoro-d-glucopyranose in positron emission tomography (PET) imaging. The introduction of fluorine-18, a positron-emitting isotope, into the molecule has shown potential for tracking glucose metabolism in vivo. This approach could provide new insights into metabolic disorders and cancer biology, as cancer cells often exhibit altered glucose uptake and utilization. Preliminary studies have reported successful radiolabeling of the compound and its accumulation in tumor tissues, suggesting its utility as a diagnostic tool.

From a synthetic chemistry perspective, recent advancements have improved the production and purification of 4-Deoxy-4-fluoro-d-glucopyranose. Novel enzymatic and chemical synthesis routes have been developed to enhance yield and stereoselectivity, addressing previous challenges in large-scale preparation. These methodological improvements are crucial for facilitating further biological studies and potential clinical applications of the compound.

In conclusion, 4-Deoxy-4-fluoro-d-glucopyranose (30694-44-1) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its unique properties as a fluorinated carbohydrate analog offer diverse applications ranging from enzyme mechanism studies to potential diagnostic and therapeutic uses. Ongoing research is expected to further elucidate its biological interactions and expand its utility in addressing various medical challenges.